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Compound of Interest

Compound Name: (2-Nitroethyl)benzene

Cat. No.: B025157 Get Quote

An In-depth Examination of a Unique Floral Scent Component for Scientific and Drug

Development Professionals

(2-Nitroethyl)benzene, a volatile organic compound with a distinct floral scent, has emerged

as a significant component in the chemical ecology of various plant species. This technical

guide provides a detailed overview of its chemical properties, natural occurrence, biosynthesis,

and the analytical and synthetic methodologies relevant to its study. The information is tailored

for researchers, scientists, and professionals in drug development interested in the

multifaceted roles of this nitroaromatic compound.

Chemical and Physical Properties
(2-Nitroethyl)benzene, also known as β-nitro-phenylethane, is an aromatic compound with the

chemical formula C₈H₉NO₂. Its key chemical and physical properties are summarized in the

table below, providing essential data for analytical and synthetic applications.
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Property Value

Molecular Formula C₈H₉NO₂

Molecular Weight 151.16 g/mol

CAS Number 6125-24-2

Appearance Oily yellow liquid

Odor Almond-like

Boiling Point 260.5 °C at 760 mmHg

Melting Point 56-58 °C

Density 1.122 g/cm³ (at 25°C)

Flash Point 118.8 °C

Natural Occurrence and Quantitative Data
(2-Nitroethyl)benzene has been identified as a significant volatile in the floral scent of several

plant species. Notably, it is a major component in the fragrance of the Japanese loquat

(Eriobotrya japonica). Its presence has also been documented in other species, highlighting its

importance in floral bouquets. The table below presents available quantitative data on its

abundance in various floral scents.

Plant Species Family
Percentage of Total Scent
Composition

Eriobotrya japonica (Japanese

Loquat)
Rosaceae 32.55%[1]

Stephanotis floribunda

(Madagascar Jasmine)
Apocynaceae

Present (exact percentage not

specified)[2]

Cananga odorata (Ylang-

ylang)
Annonaceae

Present (exact percentage not

specified)
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Further research is required to quantify the concentration of (2-nitroethyl)benzene in a wider

range of plant species to fully understand its distribution and ecological significance.

Biosynthesis
The biosynthesis of (2-nitroethyl)benzene in plants has been elucidated, with L-phenylalanine

serving as the primary precursor. The pathway involves a series of enzymatic conversions, as

detailed in the diagram below.

Biosynthetic Pathway of (2-Nitroethyl)benzene
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(E/Z)-Phenylacetaldoxime

CYP79D80

Putative Intermediate
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(2-Nitroethyl)benzene

Spontaneous/Enzymatic
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Caption: Proposed biosynthetic pathway of (2-Nitroethyl)benzene from L-Phenylalanine.

The initial step involves the conversion of L-phenylalanine to (E/Z)-phenylacetaldoxime, a

reaction catalyzed by the cytochrome P450 enzyme CYP79D80. Subsequent steps, likely

involving another cytochrome P450 enzyme such as CYP94A90, are thought to proceed

through a putative 1-aci-nitro-2-phenylethane intermediate to yield (2-nitroethyl)benzene.
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Experimental Protocols
Analysis of (2-Nitroethyl)benzene in Floral Volatiles by
Headspace GC-MS
This protocol outlines a general procedure for the collection and analysis of (2-
nitroethyl)benzene from floral headspace using gas chromatography-mass spectrometry (GC-

MS).

1. Sample Collection (Dynamic Headspace Adsorption):

Enclose a flowering panicle in a clean, inert bag (e.g., polyacetate).

Draw air from the bag through a cartridge containing a suitable adsorbent (e.g., Porapak Q

or Tenax TA) at a controlled flow rate for a defined period (e.g., 24 hours).

Simultaneously, draw air through a blank (empty) bag to serve as a control.

2. Sample Elution:

Elute the trapped volatiles from the adsorbent cartridge with a small volume of high-purity

solvent (e.g., n-hexane or dichloromethane).

3. GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

Column: A non-polar or semi-polar capillary column (e.g., DB-5ms, HP-5ms).
Injector Temperature: 250 °C.
Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at a
rate of 10 °C/min, and hold for 10 minutes.
Carrier Gas: Helium at a constant flow rate.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.
Mass Range: Scan from m/z 40 to 400.
Ion Source Temperature: 230 °C.
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4. Compound Identification and Quantification:

Identify (2-nitroethyl)benzene by comparing its mass spectrum and retention time with that

of an authentic standard.

Quantify the compound by creating a calibration curve using a series of standard solutions of

known concentrations.

Synthesis of (2-Nitroethyl)benzene
A common laboratory-scale synthesis of (2-nitroethyl)benzene involves the nitration of

ethylbenzene.

1. Preparation of the Nitrating Mixture:

In a flask cooled in an ice bath, slowly add concentrated sulfuric acid to an equimolar amount

of concentrated nitric acid with continuous stirring. Maintain the temperature below 10 °C.

2. Nitration Reaction:

To the cooled nitrating mixture, add ethylbenzene dropwise with vigorous stirring, ensuring

the temperature does not exceed 15 °C.

After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2

hours.

3. Work-up and Purification:

Carefully pour the reaction mixture onto crushed ice.

Separate the organic layer and wash it sequentially with water, a dilute solution of sodium

bicarbonate, and finally with brine.

Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

Remove the solvent under reduced pressure.
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Purify the crude product by fractional distillation or column chromatography to isolate the (2-
nitroethyl)benzene isomer.

Ecological Role and Signaling
The presence of (2-nitroethyl)benzene in floral scents suggests a significant role in plant-

pollinator interactions. While direct studies on its specific effects on pollinator behavior are

limited, nitrogen-containing compounds in floral bouquets are known to be important cues for

certain pollinators.
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Caption: The potential ecological roles of (2-Nitroethyl)benzene in plant interactions.

The emission of (2-nitroethyl)benzene by flowers likely serves as a chemical signal to attract

specific pollinators, such as moths, which are known to be sensitive to a wide range of volatile

organic compounds. Furthermore, the presence of a nitro group, which is relatively uncommon

in natural products, may also confer a defensive role against herbivores or pathogens. The

fungistatic properties of (2-nitroethyl)benzene lend support to this hypothesis.
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Further research is needed to fully elucidate the specific signaling pathways within the plant

that regulate the biosynthesis and emission of (2-nitroethyl)benzene in response to ecological

cues, such as pollinator presence or herbivore attack. Understanding these relationships will

provide a more complete picture of the functional significance of this unique floral scent

component.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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